3-(5-Bromo-2-iodophenyl)isoxazol-5-amine

• Molecular Formula: C9H6BrIN2O
• Molecular Weight: 364.96 g/mol
• IUPAC Name: 3-(5-bromo-2-iodophenyl)-1,2-oxazol-5-amine
• InChI: InChI=1S/C9H6BrIN2O/c10-5-1-2-7(11)6(3-5)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key: XVFDFSZESIMRRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C2=NOC(=C2)N)I

Description

MFCD31214615 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD31214615 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form, which is prepared through a series of reactions involving methanesulfonate and other reagents . The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD31214615 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds .

Scientific Research Applications

MFCD31214615 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, MFCD31214615 is being explored for its therapeutic potential in treating various diseases. Industrially, it is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of MFCD31214615 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

MFCD31214615 can be compared with other similar compounds based on its chemical structure and properties. Similar compounds include those with triazolo ring structures and methanesulfonate groups. What sets MFCD31214615 apart is its unique stability and reactivity, which make it particularly valuable for certain applications. Some similar compounds include other triazolo ring methanesulfonates and related derivatives .